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Introduction

Copper-based formulations are mainstays in the wood preservation industry, prized for their
efficacy as fungicides and insecticides.[1][2] Basic copper carbonate (CuCOs-Cu(OH)2) is a
key active ingredient, particularly in modern "micronized" or dispersed copper systems, as well
as being a component in established formulations like Alkaline Copper Quaternary (ACQ) and
Copper Azole (CA).[3][4][5] These preservatives protect wood from biological degradation
caused by fungi, insects, and other pests, thereby enhancing the durability and service life of
wood products used in a variety of applications, from residential decking to industrial poles and
pilings.[6][7] This document provides a detailed overview of the application of copper
carbonate in wood preservation, including its mechanism of action, treatment protocols, and
standardized methods for efficacy evaluation.

Formulations and Mechanism of Action

Copper carbonate is typically used in combination with co-biocides to provide broad-spectrum
protection. The two most prominent water-based systems are:

o Alkaline Copper Quaternary (ACQ): This formulation combines a copper source (often from
copper carbonate or copper oxide dissolved in an amine or ammonia carrier) with a
guaternary ammonium compound ("quat"), such as didecyldimethylammonium carbonate
(DDAC) or alkyldimethylbenzylammonium chloride (ADBAC).[8][9] The copper acts as the
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primary fungicide, while the quat provides additional protection against copper-tolerant fungi
and insects.[1]

o Copper Azole (CA): This system pairs copper with an azole co-biocide, typically
tebuconazole.[2][10] The copper is the main biocide, and the azole component is effective
against fungi that have a tolerance to copper.[11]

A significant innovation is the use of micronized copper carbonate, where fine particles of
basic copper carbonate are suspended in water and pressure-treated into the wood.[3][5] This
approach reduces copper leaching compared to soluble copper systems.[5]

Mechanism of Fungal Inhibition

The primary protective action of copper-based preservatives stems from the fungicidal
properties of the copper (Il) ion (Cu2*). Once impregnated into the wood, the copper
compounds undergo slow solubilization and react with the wood structure.[12]

The process can be summarized as follows:

o Solubilization: In the slightly acidic environment of the wood, copper carbonate particles
slowly dissolve, releasing biocidal copper ions.

» Fixation: These mobile copper ions bind to wood components, primarily through ion
exchange with acidic groups in cellulose and lignin.[3] This fixation process is crucial for
long-term efficacy and resistance to leaching.

e Fungitoxicity: Wood-decaying fungi that attempt to colonize the treated wood absorb the
copper ions. These ions disrupt essential enzymatic processes within the fungal cells,
leading to metabolic failure and death.

Some fungi, however, have developed a tolerance mechanism by producing oxalic acid. This
acid reacts with copper ions to form insoluble, non-toxic copper oxalate crystals, effectively
neutralizing the preservative.[13][14][15] The inclusion of co-biocides like quats or azoles is
critical to combat these copper-tolerant fungal strains.[16]
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Caption: Mechanism of fungal inhibition by copper carbonate preservatives.

Application and Treatment Protocols

The most common method for applying copper carbonate-based preservatives is vacuum-
pressure impregnation, which ensures deep and uniform penetration into the wood.[1][7]

Protocol for Vacuum-Pressure Impregnation (Full-Cell
Process)

This process is designed to maximize the retention of the preservative solution within the wood
cells.

e Initial Vacuum: Place the wood stock (e.g., lumber, posts) into a sealed treatment cylinder
(autoclave). Apply a vacuum of -75 to -95 kPa for 30 to 60 minutes to remove air from the
wood's cellular structure.

e Cylinder Flooding: While maintaining the vacuum, flood the cylinder with the copper
carbonate-based preservative working solution.

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.benchchem.com/product/b075742?utm_src=pdf-body-img
https://www.benchchem.com/product/b075742?utm_src=pdf-body
https://www.benchchem.com/product/b075742?utm_src=pdf-body
https://dolphinbay.co.za/acq-preservative/
https://tib-chemicals.com/en/applications/wood-industry-wood-protection-agent
https://www.benchchem.com/product/b075742?utm_src=pdf-body
https://www.benchchem.com/product/b075742?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE e iy i

o Pressure Application: Once the cylinder is full, release the vacuum and apply hydraulic
pressure (typically 700 to 1400 kPa). Maintain pressure until the target preservative retention
is achieved, as determined by monitoring the volume of solution absorbed.

e Final Vacuum: Release the pressure and drain the excess preservative from the cylinder.
Apply a final, short vacuum to remove excess surface solution from the wood.

o Post-Treatment: Remove the treated wood from the cylinder and store it on a drip pad to
collect any excess preservative. The wood is then typically left to air-dry or is kiln-dried to
facilitate the fixation of the copper within the wood structure.
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Caption: Workflow for the vacuum-pressure wood treatment process.

Quantitative Data: Preservative Retention

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b075742?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

The required amount of preservative, known as retention, varies based on the intended use of

the wood product. Retentions are measured in kilograms per cubic meter ( kg/m 2) or pounds

per cubic foot (pcf). The American Wood Protection Association (AWPA) provides standardized

requirements for different Use Categories (UC).[17]

Typical Typical
AWPA Use Exposure Typical Minimum Minimum
Category Condition Applications Retention Retention (CA-
(ACQ, kgim?)  C, pcf)[11]
Interior finishing, Not typicall Not typicall
uUCi Interior, Dry ) J ypieaty ypicaly
furniture used used
Framing, joists Not typicall Not typicall
ucz2 Interior, Damp g yp Y yp y
(protected) used used
Exterior, Above Decking, railings,
UC3B , 4.0 0.06
Ground fencing
Ground Contact, Fence posts,
UC4A 6.4 0.15
General Use deck posts
Ground Contact, Poles, structural
UC4B 9.6 >0.15

Heavy Duty

foundations

Note: Retention values are for the sum of active ingredients. Specific values may vary by wood

species and specific preservative formulation (e.g., ACQ-D vs. ACQ-C).[9]

Experimental Protocols for Efficacy Evaluation

To validate the effectiveness of a copper carbonate-based preservative, standardized

laboratory tests are essential. These protocols simulate environmental challenges to assess

decay resistance and preservative fixation.

Protocol for Fungal Decay Resistance (AWPA E10 Soil-

Block Test)

The soil-block test is a standardized laboratory method to determine the minimum amount of

preservative effective against wood-destroying fungi.[18][19]
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e Specimen Preparation: Prepare small, clear sapwood blocks (e.g., 19x19x19 mm) from a
species like Southern Pine. Oven-dry the blocks to a constant weight and record their initial
mass.

o Preservative Treatment: Treat blocks with a range of preservative concentrations to achieve
different retention levels. Include untreated control blocks.

» Conditioning/Leaching: Subject a subset of the treated blocks to an accelerated leaching
procedure (as per AWPA E11) to evaluate preservative fixation.[18] This involves saturating
the blocks with distilled water and keeping them submerged for a period (e.g., two weeks)
with periodic water changes.[18][20]

o Sterilization: Sterilize the conditioned/leached blocks and feeder strips (small wood pieces
for the fungus to colonize).

¢ Inoculation: Prepare test bottles containing a soil substrate, moisture, and a feeder strip.
Inoculate the feeder strip with a pure culture of a relevant wood-decay fungus (e.g., a brown-
rot fungus like Gloeophyllum trabeum or a white-rot fungus).[21]

 Incubation: Once the fungus has fully colonized the feeder strip, place the sterile test blocks
into the bottles. Incubate the bottles under controlled conditions (e.g., 27°C, 80% RH) for a
specified period (typically 12 weeks).[18]

o Final Assessment: After incubation, remove the blocks, carefully clean off any fungal
mycelium, and oven-dry them to a constant weight.

o Data Analysis: Calculate the percentage mass loss for each block. The preservative retention
level at which the average mass loss is below a specified threshold (e.g., <2%) is considered
the toxic threshold for that fungus.

Protocol for Preservative Leaching (AWPA E11)

This test determines the degree of fixation of a waterborne preservative in wood.[18][22]

e Specimen Preparation: Treat wood blocks or wafers to a specified preservative retention.
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Leaching Procedure: Place the treated blocks in a flask and add distilled water (a specified
wood-to-water volume ratio).

Agitation & Water Change: Agitate the flask and maintain it at a constant temperature (e.g.,
23°C). The water is changed at specified intervals over a multi-day period (e.g., 6 hours, 1, 2,
4,7,9, 12, and 14 days).

Leachate Analysis: Collect the leachate (water) from each change and analyze it for copper
content using methods like Atomic Absorption Spectroscopy (AAS) or Inductively Coupled
Plasma (ICP) spectroscopy.

Data Analysis: Calculate the cumulative amount of copper leached from the wood and
express it as a percentage of the initial amount of copper in the blocks. Lower percentages
indicate better fixation. Studies have shown that between 25% and 36% of copper can be
leached from some copper-ethanolamine treated wood over long-term exposure.[23]
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Caption: Experimental workflow for evaluating preservative efficacy.
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Conclusion

Copper carbonate is a foundational component of modern wood preservatives, offering
effective and durable protection against a wide range of biological threats. Its application in
ACQ, CA, and particularly micronized formulations, represents a balance of efficacy and
reduced environmental mobility. For researchers and professionals in wood science and
biocide development, a thorough understanding of the treatment processes and standardized
evaluation protocols, such as the AWPA E10 and E11 methods, is critical for the development
and validation of next-generation wood protection systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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